Cas no 112405-99-9 (4-ethyl-1-phenyloctane-1,3-dione)

• Product Name: 4-ethyl-1-phenyloctane-1,3-dione
• CAS No: 112405-99-9
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 2608737
• PubChem ID: 11118350
• Update Time: 2025-04-21

4-ethyl-1-phenyloctane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-phenyloctane-1,3-dione
• DTXSID10455880
• GGQOYCFZZZEZMA-UHFFFAOYSA-N
• SCHEMBL7526711
• 112405-99-9
• DTXCID50406699
• 1,3-Octanedione, 4-ethyl-1-phenyl-
• 4-Ethyl-1-phenyl-1,3-octadione

• Inchi： 1S/C16H22O2/c1-3-5-9-13(4-2)15(17)12-16(18)14-10-7-6-8-11-14/h6-8,10-11,13H,3-5,9,12H2,1-2H3
• InChI Key： GGQOYCFZZZEZMA-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)C(CC)CCCC

Computed Properties

• Exact Mass: 246.161979940Da
• Monoisotopic Mass: 246.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų